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Compound of Interest

Compound Name: Decamethonium

Cat. No.: B1670452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Decamethonium is a depolarizing neuromuscular blocking agent widely used in biomedical

research to study the function of the neuromuscular junction and the pharmacology of nicotinic

acetylcholine receptors (nAChRs).[1][2] Structurally similar to the endogenous neurotransmitter

acetylcholine (ACh), decamethonium acts as a partial agonist at muscle-type nAChRs.[2][3][4]

Unlike ACh, which is rapidly hydrolyzed by acetylcholinesterase, decamethonium is not

degraded in the synaptic cleft.[3][5] This leads to prolonged depolarization of the motor

endplate, inactivation of voltage-gated sodium channels, and subsequent flaccid paralysis.[5][6]

These application notes provide detailed protocols for the preparation, handling, and storage of

decamethonium solutions for consistent and reliable experimental results.

Physicochemical Properties and Solubility
Decamethonium is typically supplied as a dibromide salt, a stable, off-white crystalline solid.[7]

Understanding its physical and chemical properties is crucial for accurate solution preparation.

Table 1: Physicochemical Properties of Decamethonium Bromide
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Property Value Reference(s)

CAS Number 541-22-0 [8]

Molecular Formula C₁₆H₃₈N₂ · 2Br [8]

Molecular Weight 418.3 g/mol [8]

Appearance Off-white crystalline solid [7]

Melting Point 263-267 °C [9]

Stability
Stable. Aqueous solutions can

be sterilized by autoclaving.
[1]

Storage (Powder) 3 years at -20°C [3]

Decamethonium bromide exhibits good solubility in a range of common laboratory solvents.

The choice of solvent will depend on the intended application, such as in vitro

electrophysiology or in vivo administration.

Table 2: Solubility of Decamethonium Bromide

Solvent Solubility Reference(s)

Water ≥ 50 mg/mL (freely soluble) [1][10]

DMSO 16 - 83.33 mg/mL [8][10][11]

Ethanol 25 - 33 mg/mL [3][8]

PBS (pH 7.2) 5 mg/mL [7][8]

DMF 2 mg/mL [7][8]

Safety and Handling
Decamethonium bromide is classified as toxic if swallowed and can cause skin and serious

eye irritation.[12][13] Appropriate safety precautions are mandatory.
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Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side

shields or goggles, and chemical-resistant gloves (e.g., nitrile) when handling the solid

compound or its solutions.[12]

Engineering Controls: Handle the powdered form of decamethonium in a certified chemical

fume hood to prevent inhalation of dust.[12][14] An eyewash station and safety shower

should be readily accessible.

Handling: Avoid contact with skin and eyes.[12] Do not mouth pipette. Use dedicated

spatulas and glassware.

Disposal: Dispose of decamethonium waste according to local, state, and federal

regulations. Do not allow the product to enter drains.[13]

Acute Hazards: When heated to decomposition, decamethonium bromide can emit very

toxic fumes.[7]

Experimental Protocols
Accurate solution preparation is fundamental to reproducible experiments. The following

protocols detail the preparation of stock and working solutions.

Protocol for Preparation of a 100 mM Aqueous Stock
Solution
A high-concentration stock solution in a suitable solvent like water or DMSO allows for easy

dilution to various working concentrations and minimizes the effects of the solvent in the final

assay.

Materials:

Decamethonium bromide (MW: 418.3 g/mol )

High-purity water (e.g., Type I ultrapure)

Calibrated analytical balance

Volumetric flask

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/decamethonium%20bromide.pdf
https://www.benchchem.com/product/b1670452?utm_src=pdf-body
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/decamethonium%20bromide.pdf
https://www.chemicalbook.com/msds/decamethonium-bromide.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/decamethonium%20bromide.pdf
https://www.benchchem.com/product/b1670452?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/24907m.pdf
https://www.benchchem.com/product/b1670452?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB6360047_EN.htm
https://www.benchchem.com/product/b1670452?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spatula

Magnetic stirrer and stir bar (optional)

Sterile, conical tubes for storage

Procedure:

Calculate the required mass: Use the following formula to determine the mass of

decamethonium bromide needed.

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Example for 10 mL of 100 mM stock:

Mass (g) = 0.1 mol/L × 0.01 L × 418.3 g/mol = 0.4183 g (or 418.3 mg)

Weigh the compound: Using a calibrated analytical balance, carefully weigh out the

calculated mass of decamethonium bromide powder onto weighing paper.

Dissolution: Transfer the powder to a volumetric flask. Add approximately 70-80% of the final

volume of high-purity water.

Mix to dissolve: Cap the flask and mix by inversion or use a magnetic stirrer until the solid is

completely dissolved. Decamethonium bromide is freely soluble in water.[1]

Adjust to final volume: Once dissolved, carefully add water to the calibration mark on the

volumetric flask.

Homogenize: Cap the flask and invert several times to ensure the solution is homogeneous.

Storage: Aliquot the stock solution into sterile, clearly labeled tubes. For long-term storage,

store at -80°C for up to one year or -20°C for up to one month.[3][10] Avoid repeated freeze-

thaw cycles.
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Workflow: Stock Solution Preparation

1. Calculate Mass
(Molarity x Volume x MW)

2. Weigh Solid
Decamethonium Bromide

Mass required

3. Dissolve in Solvent
(e.g., 80% of final volume)

Transfer solid

4. Adjust to Final Volume
in Volumetric Flask

Completely dissolved

5. Aliquot & Store
(-20°C or -80°C)

Homogenize
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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